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Introduction
Myristic acid, systematically known as tetradecanoic acid, is a 14-carbon saturated fatty acid

with the molecular formula C₁₄H₂₈O₂.[1] It is a white, crystalline solid naturally found in sources

such as nutmeg, palm kernel oil, and coconut oil.[2] In research and pharmaceutical

development, myristic acid and its ionized form, myristate, are of significant interest due to

their surfactant properties and role in biological systems, particularly in the N-myristoylation of

proteins which facilitates membrane association and signal transduction.[1]

The behavior of myristic acid in aqueous solutions is complex and governed by its low water

solubility, its acidic nature, and its propensity to self-assemble into micelles above a certain

concentration and pH. Understanding these physicochemical properties is critical for its

application in drug formulation, as an excipient, and in biochemical assays. This guide provides

a detailed overview of its key properties, experimental protocols for their determination, and

graphical representations of the underlying principles.
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The behavior of myristic acid in water is primarily dictated by its equilibrium between the

insoluble protonated form (myristic acid) and the more soluble deprotonated anion (myristate).

This equilibrium is governed by the solution's pH relative to the acid's pKa.

Acid Dissociation Constant (pKa)
The pKa is the pH at which the protonated (acid) and deprotonated (conjugate base) forms are

present in equal concentrations. For long-chain fatty acids, the pKa can vary from its intrinsic

value when the molecules are part of larger assemblies like micelles or membranes. However,

for the monomer in solution, the value is consistent.

Table 1: Acid Dissociation Constant (pKa) of Myristic Acid

Parameter Value Conditions

pKa ~4.9 In aqueous solution.[3]

Predicted pKa 4.78 ± 0.10 Computational prediction.[2]

Aqueous Solubility
Myristic acid is characterized by its very poor solubility in water, a consequence of its long,

hydrophobic 14-carbon tail.[2] Its solubility is significantly influenced by both temperature and

pH. As pH increases above the pKa, the acid is neutralized to form the myristate salt, which is

more soluble.[4]

Table 2: Solubility of Myristic Acid in Water

Temperature Solubility (mg/L or ppm) Notes

20 °C 20 In neutral or acidic water.[5]

25 °C ~1.07 In neutral or acidic water.[1][2]

30 °C 24 In neutral or acidic water.[5]

60 °C 33 In neutral or acidic water.[5]

18 °C < 100 General observation.[2]
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Self-Aggregation and Micellization
In aqueous solutions, once the pH is high enough to form the myristate anion, these

amphiphilic molecules will self-assemble into spherical structures called micelles to minimize

the contact between their hydrophobic tails and water. This phenomenon occurs abruptly above

a specific concentration known as the Critical Micelle Concentration (CMC). The aggregation

behavior is primarily a property of the myristate salt (e.g., sodium myristate).

The CMC is sensitive to temperature and the ionic strength of the solution. Unlike many

surfactants that show a U-shaped CMC vs. temperature curve, the CMC of sodium myristate

increases slightly with temperature in the 25 to 45 °C range.[6] The addition of electrolytes

(salts) shields the repulsion between the anionic headgroups, promoting micellization at a

lower concentration.[7][8]

Table 3: Aggregation Properties of Sodium Myristate in Aqueous Solution

Parameter Value Conditions

Critical Micelle Concentration

(CMC)
~4.5 mM

25 °C, no added electrolytes.

[6]

Increases slightly
Temperature range: 25 °C to

45 °C.[6]

Decreases
With addition of electrolytes

(e.g., NaCl).[6][7]

Micelle Aggregation Number

(N)
~70 25 °C.[6]

Visualized Physicochemical Pathways
The following diagrams illustrate the key equilibria and processes governing the behavior of

myristic acid in an aqueous environment.
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Caption: pH-dependent equilibrium of myristic acid and myristate anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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